Cas no 172348-74-2 (Imidodicarbonic acid, 2-[(4-cyanophenyl)methyl]-,1,3-bis(1,1-dimethylethyl) ester)

• Product Name: Imidodicarbonic acid, 2-[(4-cyanophenyl)methyl]-,1,3-bis(1,1-dimethylethyl) ester
• CAS No: 172348-74-2
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 137282
• PubChem ID: 3683768
• Update Time: 2025-04-19

Imidodicarbonic acid, 2-[(4-cyanophenyl)methyl]-,1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, 2-[(4-cyanophenyl)methyl]-,1,3-bis(1,1-dimethylethyl) ester
• N,N-DI-BOC-4-AMINOMETHYL BENZONITRILE
• tert-butyl N-[(4-cyanophenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• 4-(di-tert-butoxycarbonylaminomethyl)benzonitrile
• CS-W020281
• SCHEMBL1009189
• 4-{N,N-bis-(tert-butoxycarbonyl)aminomethyl}benzonitrile
• XAMAFLWCELXNAY-UHFFFAOYSA-N
• Imidodicarbonic acid,2-[(4-cyanophenyl)methyl]-,1,3-bis(1,1-dimethylethyl)ester
• di(tert-butyl) 4-cyanobenzylimidodicarbonate
• N,N-bis(tert-butoxycarbonyl)-4-cyanobenzylamine
• 172348-74-2
• AKOS015911049
• D77882
• 4{N,N-bis-(tert-butoxycarbonyl)aminomethyl}benzonitrile
• DTXSID80395002
• N,N-DI-BOC-4-AMINOMETHYLBENZONITRILE

• Inchi： 1S/C18H24N2O4/c1-17(2,3)23-15(21)20(16(22)24-18(4,5)6)12-14-9-7-13(11-19)8-10-14/h7-10H,12H2,1-6H3
• InChI Key： XAMAFLWCELXNAY-UHFFFAOYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)CC1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 332.17400
• Monoisotopic Mass: 332.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 434.6°C at 760 mmHg
• Flash Point: 216.7°C
• Refractive Index: 1.524
• PSA: 79.63000
• LogP: 4.23048